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Compound of Interest

Compound Name: Trilysine

Cat. No.: B6595419

This guide provides a comprehensive overview of the physicochemical properties of Trilysine,
focusing on its charge characteristics and molecular interactions. It is intended for researchers,
scientists, and drug development professionals working with peptides and bioconjugates.

Physicochemical Properties of Trilysine

Trilysine is a peptide composed of three lysine residues linked by peptide bonds. The charge
of Trilysine is primarily determined by the ionization state of its N-terminal amino group, C-
terminal carboxyl group, and the epsilon-amino group (¢-NH2) on the side chain of each lysine
residue. The ionization of these groups is dependent on the pH of the surrounding
environment.

Table 1: Estimated pKa Values of lonizable Groups in Trilysine

The pKa values of the ionizable groups in a peptide can be influenced by the local
environment, including the presence of adjacent charged groups. The following table provides
estimated pKa values for the functional groups in Trilysine.
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. ) Charge when Charge when
lonizable Group Estimated pKa
Protonated Deprotonated
C-terminal a-carboxyl
~2.2 0 1
(-COOH)
N-terminal a-amino (-
~9.0 +1 0
NH3+)
Lysine side chain ¢-
~10.5 +1 0

amino (-NH3+)

Protonation States and Net Charge

The net charge of Trilysine can be estimated at a given pH by considering the pKa of each
ionizable group.[1] When the pH is below the pKa, the group is predominantly protonated, and
when the pH is above the pKa, it is predominantly deprotonated.[2] Trilysine has one C-
terminal carboxyl group, one N-terminal amino group, and three lysine side chain amino
groups, for a total of five ionizable groups.

At physiological pH (~7.4), the C-terminal carboxyl group is deprotonated (-1 charge), while the
N-terminal amino group and the three side-chain amino groups are protonated (+1 charge
each). Therefore, the net charge of Trilysine at physiological pH is approximately +3.[3]
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Prepare Trilysine Solution

:

Set up Titration Apparatus
(pH meter, stirrer, burette)

:

Add Aliquots of Standardized Base

i

Record pH after each addition No

Plot pH vs. Volume of Base

'

Determine pKa values from inflection points
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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